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Compound of Interest

Compound Name: 1,10-Bis(pyridinium)decane

Cat. No.: B1194966 Get Quote

Application Note
This document provides a comprehensive protocol for the synthesis of 1,10-
bis(pyridinium)decane, a bis-quaternary ammonium salt. This compound, also known as

decamethylenebispyridinium dibromide, is of interest to researchers in drug development and

other scientific fields. The synthesis is achieved through a straightforward quaternization

reaction between pyridine and 1,10-dibromodecane. This protocol outlines the necessary

reagents, equipment, and step-by-step procedures for the synthesis, purification, and

characterization of the target compound.

Core Requirements Summary
Parameter Description

Product Name 1,10-Bis(pyridinium)decane dibromide

CAS Number 6266-40-6[1][2]

Molecular Formula C₂₀H₃₀Br₂N₂[2]

Molecular Weight 458.27 g/mol [2]

Reaction Type Quaternization

Starting Materials Pyridine, 1,10-Dibromodecane

Purity (Typical) >99%[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1194966?utm_src=pdf-interest
https://www.benchchem.com/product/b1194966?utm_src=pdf-body
https://www.benchchem.com/product/b1194966?utm_src=pdf-body
https://www.meilunbio.com/product/mc14575/
https://www.chemscene.com/6266-40-6.html?productObj=CS-0222457
https://www.chemscene.com/6266-40-6.html?productObj=CS-0222457
https://www.chemscene.com/6266-40-6.html?productObj=CS-0222457
https://www.meilunbio.com/product/mc14575/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol
Materials and Equipment

1,10-Dibromodecane (C₁₀H₂₀Br₂)

Pyridine (C₅H₅N), freshly distilled

Ethanol (C₂H₅OH), absolute

Diethyl ether ((C₂H₅)₂O)

Round-bottom flask with reflux condenser

Magnetic stirrer with heating mantle

Büchner funnel and filter flask

Rotary evaporator

Melting point apparatus

NMR spectrometer

Synthesis of 1,10-Bis(pyridinium)decane Dibromide
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 1,10-dibromodecane (1 equivalent) in a minimal amount of absolute

ethanol.

Addition of Pyridine: To the stirred solution, add a slight excess of freshly distilled pyridine

(2.2 equivalents).

Reaction Conditions: Heat the reaction mixture to reflux with continuous stirring. The reaction

is typically allowed to proceed for several hours (e.g., 3-8 hours) until the reaction is

complete. The progress can be monitored by thin-layer chromatography (TLC).

Product Precipitation: Upon cooling the reaction mixture to room temperature, the product,

1,10-bis(pyridinium)decane dibromide, will precipitate out of the solution as a white solid.
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Isolation of Crude Product: Collect the precipitated solid by vacuum filtration using a Büchner

funnel. Wash the solid with cold ethanol and then with diethyl ether to remove any unreacted

starting materials and impurities.

Purification: Recrystallize the crude product from a suitable solvent system, such as an

ethanol/water mixture, to obtain the purified 1,10-bis(pyridinium)decane dibromide.

Drying: Dry the purified product under vacuum to remove any residual solvent.

Characterization: Characterize the final product by determining its melting point and

recording its ¹H and ¹³C NMR spectra to confirm its identity and purity.
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Caption: Synthetic workflow for 1,10-bis(pyridinium)decane.
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Quaternization Reaction Mechanism
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Caption: Generalized quaternization reaction scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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